2-{[4-benzyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[[4-benzyl-5-(2,4-dichlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C17H13Cl2N3O2S/c18-12-6-7-13(14(19)8-12)16-20-21-17(25-10-15(23)24)22(16)9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,23,24)
• InChI Key: GXICCEULDLRBQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC(=O)O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O2S
• DSSTOX Substance ID: DTXSID701131453
• Molecular Weight: 394.3 g/mol
• CAS RN: 537017-41-7

Description

The compound is a derivative of acetic acid, where the hydrogen of the acetic acid is replaced by a complex group that includes a 1,2,4-triazole ring and a dichlorophenyl group. The presence of the triazole ring and the dichlorophenyl group may suggest that this compound could have potential biological activity, as these groups are often seen in various pharmaceutical agents.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of the 1,2,4-triazole ring and the dichlorophenyl group. The compound likely exhibits some degree of aromaticity due to the conjugated system of pi electrons in the triazole ring and the dichlorophenyl group.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to predict the chemical reactions this compound might undergo. The presence of the dichlorophenyl group suggests that it might undergo electrophilic aromatic substitution reactions. The triazole ring might participate in reactions with electrophiles or nucleophiles, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the dichlorophenyl group and the triazole ring might confer some degree of polarity to the compound, affecting its solubility in various solvents. The compound’s reactivity would be influenced by the electronic properties of these groups.

Scientific Research Applications

Antifungal Activity

• The triazole ring in this compound contributes to its antifungal properties. Researchers have investigated its efficacy against fungal pathogens, including Candida species and Aspergillus. .

Benzylic Position Chemistry

• The benzylic position (the carbon adjacent to the benzene ring) is chemically reactive. Researchers have explored reactions at this site, such as free radical bromination, nucleophilic substitution, and oxidation. .

Suzuki–Miyaura Coupling

• The benzylic position can also participate in Suzuki–Miyaura coupling reactions. Researchers have used boron reagents to facilitate cross-coupling with aryl or vinyl halides. .

Carboxylic Acid Derivatives

• By oxidizing the alkyl side chain using a sodium dichromate source (e.g., sulfuric acid), the compound can be converted to a carboxylic acid functional group. .

Biological Studies

• Researchers have explored the compound’s interactions with biological targets. Its sulfanyl group and triazole ring may play roles in binding to enzymes, receptors, or transporters. .

Agrochemical Potential

• Given its structural features, this compound might have agrochemical applications. Researchers could explore its herbicidal, fungicidal, or insecticidal properties. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs with similar structural features act by binding to a specific protein target and modulating its activity.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.